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Compound of Interest

Compound Name: 2-Furanol

Technical Support Center: Stability of 2-Furanol

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) regarding the stability of 2-furanol in various solvent systems. The information is
tailored for researchers, scientists, and drug development professionals. Please note that 2-
furanol is an unstable compound that readily undergoes tautomerization.

Frequently Asked Questions (FAQSs)

Q1: What is 2-furanol and why is its stability a concern?

2-Furanol is a heterocyclic organic compound.[1] It is of interest in various chemical syntheses.
However, 2-furanol is known to be unstable as it exists in a tautomeric equilibrium with other
isomers, primarily 2(5H)-furanone and 2(3H)-furanone.[2] This equilibrium is sensitive to
environmental conditions, making the handling and storage of 2-furanol challenging.
Understanding its stability is crucial for predictable reaction outcomes and for the development
of robust formulations.

Q2: What are the tautomeric forms of 2-furanol?

2-Furanol is the enol tautomer and is generally less stable than its keto counterparts. The
primary tautomers are:

e 2-Furanol (enol form)
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e 2(5H)-Furanone (a,B-unsaturated lactone)
e 2(3H)-Furanone (,y-unsaturated lactone)

The equilibrium between these forms is dynamic and influenced by the solvent, pH, and
temperature.[2] In many cases, the keto forms, particularly 2(5H)-furanone, are the more stable

and predominant species.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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